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Compound of Interest

Compound Name: Tridecan-7-amine

CAS No.: 22513-16-2

Cat. No.: B1583016

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tridecan-7-amine is a long-chain primary amine (C₁₃H₂₉N) with a unique symmetrical

structure. Its long alkyl chains and reactive primary amine group make it an excellent candidate

for surface modification of various materials used in biomedical and drug development

applications. By covalently attaching Tridecan-7-amine to a surface, it is possible to alter key

properties such as hydrophobicity, surface charge, and protein adsorption, thereby influencing

cellular interactions and biocompatibility. These application notes provide detailed protocols for

the surface modification of substrates with Tridecan-7-amine and subsequent characterization.

Key Applications in Research and Drug
Development

Improving Biocompatibility: Modifying the surface of implants and medical devices to better

integrate with host tissues and reduce inflammatory responses.
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Controlling Cell Adhesion and Proliferation: Creating surfaces that either promote or inhibit

cell attachment and growth for applications in tissue engineering and cell-based assays.[1][2]

Drug Delivery Systems: Functionalizing nanoparticles and other drug carriers to enhance

cellular uptake and targeted delivery.

Corrosion Inhibition: Protecting metallic implants and instruments from degradation in

biological environments.

Data Presentation: Surface Characterization
The following tables summarize typical quantitative data obtained from the characterization of a

silicon dioxide (SiO₂) substrate before and after modification with Tridecan-7-amine.

Table 1: Contact Angle Measurements

Surface
Advancing Contact
Angle (°)

Receding Contact
Angle (°)

Contact Angle
Hysteresis (°)

Unmodified SiO₂ 35 ± 3 15 ± 2 20

Tridecan-7-amine

Modified SiO₂
85 ± 4 60 ± 3 25

Table 2: Surface Amine Density Quantification

Quantification Method Amine Density (amines/nm²)

UV-Vis Spectroscopy (Ninhydrin Assay) 2.5 ± 0.3

X-ray Photoelectron Spectroscopy (XPS) 2.8 ± 0.2

Quantitative NMR (qNMR) 3.1 ± 0.2

Experimental Protocols
Protocol 1: Surface Modification of Silicon Dioxide with
Tridecan-7-amine
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This protocol describes the covalent attachment of Tridecan-7-amine to a hydroxylated silicon

dioxide surface via a silanization reaction.

Materials:

Silicon dioxide wafers or glass slides

Piranha solution (3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) -

EXTREME CAUTION

Anhydrous toluene

Tridecan-7-amine

(3-Aminopropyl)triethoxysilane (APTES)

Nitrogen gas

Sonicator

Oven

Procedure:

Substrate Cleaning and Hydroxylation:

1. Place the silicon dioxide substrates in a beaker.

2. Immerse the substrates in Piranha solution for 30 minutes at 80°C to clean and

hydroxylate the surface. (Caution: Piranha solution is extremely corrosive and reactive.

Handle with extreme care in a fume hood with appropriate personal protective equipment).

3. Rinse the substrates thoroughly with deionized water and dry with a stream of nitrogen

gas.

4. Bake the substrates in an oven at 110°C for 1 hour to remove any residual water.

Silanization with APTES:
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1. Prepare a 2% (v/v) solution of APTES in anhydrous toluene.

2. Immerse the cleaned and dried substrates in the APTES solution for 2 hours at room

temperature under a nitrogen atmosphere to prevent polymerization in solution.

3. After immersion, rinse the substrates with anhydrous toluene to remove any unbound

APTES.

4. Cure the APTES layer by baking the substrates at 110°C for 1 hour.

Coupling of Tridecan-7-amine:

1. Prepare a 1% (w/v) solution of Tridecan-7-amine in anhydrous toluene.

2. Immerse the APTES-functionalized substrates in the Tridecan-7-amine solution.

3. Add a coupling agent such as N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-

dimethylaminopropyl)carbodiimide (EDC) to facilitate amide bond formation between the

amine group of APTES and a suitable functional group on a modified Tridecan-7-amine (if

applicable, or through other cross-linking strategies). For direct attachment via other

means, a different linker chemistry may be required. For the purpose of this protocol, we

assume a suitable linker chemistry is in place for amide bond formation.

4. Allow the reaction to proceed for 24 hours at room temperature under a nitrogen

atmosphere.

5. After the reaction, sonicate the substrates in toluene for 5 minutes to remove any non-

covalently bound molecules.

6. Rinse the substrates with ethanol and deionized water.

7. Dry the substrates with a stream of nitrogen gas.

Protocol 2: Characterization of Tridecan-7-amine
Modified Surfaces
A. Contact Angle Measurement (Goniometry):
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This protocol measures the surface hydrophobicity.

Procedure:

Place the modified substrate on the goniometer stage.

Dispense a 5 µL droplet of deionized water onto the surface.

Capture an image of the droplet and use the software to measure the static contact angle.

To measure the advancing and receding contact angles, slowly add and then withdraw water

from the droplet while recording the angle at the advancing and receding three-phase

contact line.[3][4]

Perform measurements at multiple locations on the surface to ensure homogeneity.

B. Quantification of Surface Amine Density (Ninhydrin Assay):

This colorimetric assay quantifies the primary amine groups on the surface.

Procedure:

Prepare a ninhydrin reagent solution.

Immerse the Tridecan-7-amine modified substrate in the ninhydrin solution.

Heat the solution at 100°C for 10 minutes to allow the color change reaction (Ruhemann's

purple) to occur.[5]

Measure the absorbance of the solution at 570 nm using a UV-Vis spectrophotometer.

Correlate the absorbance to the amine concentration using a standard curve prepared with

known concentrations of Tridecan-7-amine.

Protocol 3: In Vitro Biocompatibility Assessment
A. Protein Adsorption Study:
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This protocol assesses the adsorption of proteins, such as albumin or fibronectin, to the

modified surface.

Procedure:

Immerse the modified and unmodified control substrates in a solution of the protein of

interest (e.g., 1 mg/mL in Phosphate Buffered Saline - PBS) for 2 hours at 37°C.

Gently rinse the substrates with PBS to remove non-adsorbed protein.

Elute the adsorbed protein using a suitable buffer (e.g., 2% Sodium Dodecyl Sulfate - SDS).

Quantify the amount of eluted protein using a standard protein assay (e.g., Bicinchoninic

acid assay - BCA).

B. Cell Adhesion and Proliferation Assay:

This protocol evaluates the attachment and growth of cells on the modified surface.

Procedure:

Sterilize the modified and unmodified control substrates by UV irradiation.

Place the substrates in a sterile cell culture plate.

Seed cells (e.g., fibroblasts or endothelial cells) onto the substrates at a known density.

Incubate the cells under standard cell culture conditions (37°C, 5% CO₂).

After a defined period (e.g., 24 hours for adhesion, 3-5 days for proliferation), quantify the

number of adherent and/or proliferating cells using a suitable assay (e.g., MTS assay, or by

staining with a fluorescent dye like Calcein AM and counting under a microscope).

Visualizations
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Caption: Experimental workflow for surface modification and characterization.
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Caption: Plausible signaling pathway influenced by a Tridecan-7-amine modified surface.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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